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Compound of Interest

Compound Name: NSC5844

Cat. No.: B1680227

For Researchers, Scientists, and Drug Development Professionals

Introduction

NSC5844, also identified as N1,N2-Bis(7-chloroquinolin-4-yl)ethane-1,2-diamine (CAS No:
140926-75-6), is a bisquinoline compound that has garnered attention for its potential
therapeutic applications. While initially investigated for its anti-angiogenic properties as a
Vascular Endothelial Growth Factor (VEGF) receptor tyrosine kinase inhibitor, subsequent
research has also pointed towards its potent antimalarial activity.[1] This document provides
detailed application notes and protocols for the preparation and administration of NSC5844 in
preclinical in vivo experiments, primarily based on data from studies on structurally related
bisquinolines.

Chemical Properties

A summary of the key chemical properties of NSC5844 is provided in the table below.
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Property Value

Molecular Formula C20H16Cl2Na
Molecular Weight 383.27 g/mol

CAS Number 140926-75-6
Appearance Solid (form may vary)

Poorly soluble in water. Soluble in organic

Solubilit
Y solvents such as dimethyl sulfoxide (DMSO).

Mechanism of Action

The precise mechanism of action of NSC5844 is not definitively established and may be

context-dependent.

o Anti-angiogenesis: One reported mechanism is the inhibition of VEGF receptor tyrosine
kinases, which are crucial for angiogenesis, the formation of new blood vessels that tumors
require to grow and metastasize.[1]

« Antimalarial Activity: Structurally similar bisquinolines have demonstrated potent activity
against Plasmodium species, the parasites responsible for malaria. This activity is thought to
involve the inhibition of heme polymerization within the parasite.[2][3]

Due to the conflicting reports, researchers should consider the potential for multiple
mechanisms of action when designing and interpreting in vivo studies.

In Vivo Efficacy Data

The following table summarizes in vivo efficacy data for a structurally related bisquinoline, (+/-)-
trans-N1,N2-bis(7-chloroquinolin-4-yl)cyclohexane-1,2-diamine, in a murine malaria model.
This data can serve as a starting point for dose-ranging studies with NSC5844.
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Experimental Protocols
Preparation of NSC5844 for In Vivo Administration

Note: Due to the limited solubility of NSC5844 in aqueous solutions, a vehicle containing a
solubilizing agent such as DMSO is required. The following protocols are suggested based on
vehicles used for structurally similar compounds.[5] It is crucial to perform small-scale
formulation tests to ensure complete dissolution and stability before preparing a large batch for
animal dosing.

Protocol 1: Saline-DMSO Formulation
This formulation is suitable for intravenous or intraperitoneal injections.

Materials:

NSC5844 powder

Dimethyl sulfoxide (DMSO), sterile, injectable grade

Sterile saline (0.9% sodium chloride) for injection

Sterile, conical tubes (e.g., 15 mL or 50 mL)

Vortex mixer
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Sterile syringes and needles

Procedure:

Weighing: Accurately weigh the required amount of NSC5844 powder in a sterile conical
tube.

Initial Solubilization: Add a small volume of DMSO to the NSC5844 powder. The volume of
DMSO should be kept to a minimum, typically 5-10% of the final injection volume, to avoid
toxicity.

Dissolution: Vortex the mixture vigorously until the NSC5844 is completely dissolved. Gentle
warming in a water bath (37°C) may aid dissolution, but stability at this temperature should
be confirmed.

Dilution with Saline: While vortexing, slowly add the sterile saline to the DMSO solution to
reach the final desired concentration. The slow addition is critical to prevent precipitation of
the compound.

Final Concentration: Ensure the final concentration of DMSO in the formulation is as low as
possible (ideally <10%) and is consistent across all treatment groups, including the vehicle
control.

Administration: Use the freshly prepared formulation for injection. Administer the appropriate
volume to the animals based on their body weight to achieve the target dose.

Protocol 2: Olive Oil-DMSO Formulation

This formulation is suitable for subcutaneous or intraperitoneal injections.

Materials:

NSC5844 powder
Dimethyl sulfoxide (DMSO), sterile, injectable grade

Sterile olive oil
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» Sterile, conical tubes (e.g., 15 mL or 50 mL)
o Vortex mixer
» Sterile syringes and needles

Procedure:

Weighing: Accurately weigh the required amount of NSC5844 powder in a sterile conical
tube.

e Initial Solubilization: Add a small volume of DMSO to the NSC5844 powder (e.g., 10% of the
final volume).

» Dissolution: Vortex the mixture until the NSC5844 is completely dissolved.

« Addition of Olive Oil: While vortexing, slowly add the sterile olive oil to the DMSO solution to
reach the final desired concentration.

e Homogenization: Ensure the final formulation is a homogenous suspension or solution.

o Administration: Use the freshly prepared formulation for injection. Administer the appropriate
volume to the animals based on their body weight.

In Vivo Experimental Workflow

The following diagram outlines a general workflow for an in vivo efficacy study of NSC5844.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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